Cas no 1369292-33-0 (5-Fluoroisoquinoline-1-carbonitrile)

• Product Name: 5-Fluoroisoquinoline-1-carbonitrile
• CAS No: 1369292-33-0
• MF: C₁₀H₅FN₂
• MW: 172.15850520134
• CID: 4821822
• Update Time: 2023-08-19

5-Fluoroisoquinoline-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-FLUOROISOQUINOLINE-1-CARBONITRILE
• 1-Isoquinolinecarbonitrile, 5-fluoro-
• 5-Fluoroisoquinoline-1-carbonitrile

• Inchi： 1S/C10H5FN2/c11-9-3-1-2-8-7(9)4-5-13-10(8)6-12/h1-5H
• InChI Key： ICTFRQQJSRRRSI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC2C(C#N)=NC=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7